Cas no 154358-50-6 (TRIMETHYLPHOSPHONIUM TETRAFLUOROBORATE)

• Product Name: TRIMETHYLPHOSPHONIUM TETRAFLUOROBORATE
• CAS No: 154358-50-6
• MF: C₃H₁₀BF₄P
• MW: 163.889875888824
• MDL: MFCD03840581
• CID: 106539
• PubChem ID: 329763022
• Update Time: 2025-05-27

TRIMETHYLPHOSPHONIUM TETRAFLUOROBORATE Chemical and Physical Properties

Names and Identifiers

• TRIMETHYLPHOSPHONIUM TETRAFLUOROBORATE
• trimethylphosphanium,tetrafluoroborate
• trimethylphosphanium
• trimethylphosphanium:tetrafluoroborate
• Trimethylphosphoniumtetrafluoroborate,99%
• Trimethylphosphonium tetrafluoroborate 98%
• trimethylphosphanium;tetrafluoroborate
• DTXSID50468510
• 154358-50-6
• FT-0695905
• MFCD03840581
• tetrafluoroboranuide; trimethylphosphanium
• Trimethylphosphonium tetrafluoroborate, 98%
• DB-222273
• TRIMETHYLPHOSPHANIUM TETRAFLUOROBORATE

• MDL： MFCD03840581
• Inchi： 1S/C3H9P.BF4/c1-4(2)3;2-1(3,4)5/h1-3H3;/q;-1/p+1
• InChI Key： STGWVMOSDQDHFH-UHFFFAOYSA-O
• SMILES： [PH+](C)(C)C.F[B-](F)(F)F

Computed Properties

• Exact Mass: 163.04700
• Monoisotopic Mass: 164.0549301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 27.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 209-212 °C
• Stability/Shelf Life: hygroscopic
• PSA: 13.59000
• LogP: 2.65770

TRIMETHYLPHOSPHONIUM TETRAFLUOROBORATE Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8 / PGII
• WGK Germany：1
• Hazard Category Code： 34
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metalloid salts

Additional information on TRIMETHYLPHOSPHONIUM TETRAFLUOROBORATE

Comprehensive Guide to TRIMETHYLPHOSPHONIUM TETRAFLUOROBORATE (CAS No. 154358-50-6): Properties, Applications, and Industry Insights

TRIMETHYLPHOSPHONIUM TETRAFLUOROBORATE (CAS No. 154358-50-6) is a specialized quaternary phosphonium salt with a unique combination of chemical properties, making it valuable in advanced synthetic and industrial applications. This compound, often abbreviated as TMP-TFB, features a tetrafluoroborate anion paired with a trimethylphosphonium cation, offering exceptional stability and solubility in polar solvents. Its molecular structure and ionic nature have garnered attention in fields such as electrolyte formulations, catalysis, and material science.

In recent years, the demand for high-performance ionic compounds like TRIMETHYLPHOSPHONIUM TETRAFLUOROBORATE has surged, driven by trends in green chemistry and energy storage solutions. Researchers are exploring its potential in next-generation batteries, where its low viscosity and high ionic conductivity could enhance efficiency. Additionally, its role as a phase-transfer catalyst in organic synthesis aligns with the growing focus on sustainable chemical processes.

The synthesis of TRIMETHYLPHOSPHONIUM TETRAFLUOROBORATE typically involves the reaction of trimethylphosphine with a tetrafluoroboric acid derivative under controlled conditions. This process yields a crystalline solid with a melting point above 200°C, ensuring thermal stability for high-temperature applications. Analytical techniques such as NMR spectroscopy and X-ray diffraction confirm its purity and structural integrity, critical for precision-driven industries like pharmaceutical intermediates and electronic materials.

One of the most searched questions about CAS No. 154358-50-6 relates to its safety profile and handling guidelines. While the compound is not classified as hazardous under standard regulations, proper storage in anhydrous conditions is recommended to prevent hydrolysis. Users frequently inquire about its compatibility with organic solvents, to which it exhibits excellent solubility in acetonitrile, dimethyl sulfoxide (DMSO), and methanol.

Innovative applications of TMP-TFB are emerging in electrolyte additives for lithium-ion batteries, where its ability to stabilize electrode interfaces can prolong battery life. This aligns with global interest in renewable energy storage and electric vehicle (EV) technology. Furthermore, its use in ionic liquids as a green solvent alternative supports the shift toward eco-friendly manufacturing practices.

From an industrial perspective, suppliers of TRIMETHYLPHOSPHONIUM TETRAFLUOROBORATE emphasize its batch-to-batch consistency and low heavy metal content, which are critical for compliance with REACH and ISO standards. The compound’s hygroscopic nature necessitates packaging under inert gas, a detail often highlighted in technical datasheets to ensure optimal performance.

In academic research, CAS 154358-50-6 is frequently cited for its role in Palladium-catalyzed coupling reactions, a cornerstone of modern drug discovery. Its phosphonium moiety facilitates ligand exchange, enabling efficient cross-coupling processes. This has spurred interest in its derivatives for bioconjugation and proteomics research, addressing the demand for high-precision biochemical tools.

As the chemical industry evolves, TRIMETHYLPHOSPHONIUM TETRAFLUOROBORATE exemplifies how niche compounds can drive innovation across multiple sectors. Whether in energy storage, catalysis, or advanced materials, its versatility continues to inspire new research avenues. For those sourcing this compound, verifying third-party certifications and analytical reports is essential to meet project-specific requirements.